Cas no 85868-46-8 (4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline)

4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline structure
85868-46-8 structure
Product Name:4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline
CAS No:85868-46-8
MF:C19H25N3O
MW:311.42130446434
CID:1842369
PubChem ID:55414
Update Time:2025-04-21

4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline
    • 85868-46-8
    • BENZENAMINE, 4-(3-(4-PHENYL-1-PIPERAZINYL)PROPOXY)-
    • DTXSID80235151
    • 4-(3-(4-Phenyl-1-piperazinyl)propoxy)benzenamine
    • BRN 4530217
    • Inchi: 1S/C19H25N3O/c20-17-7-9-19(10-8-17)23-16-4-11-21-12-14-22(15-13-21)18-5-2-1-3-6-18/h1-3,5-10H,4,11-16,20H2
    • InChI Key: CEYLYZPNARNIDA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 311.199762429g/mol
  • Monoisotopic Mass: 311.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.7Ų
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